![molecular formula C18H22FN5O3S B2625839 3-fluoro-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)benzamide CAS No. 1021221-48-6](/img/structure/B2625839.png)
3-fluoro-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-fluoro-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)benzamide” is a chemical compound. It is a powder with a molecular weight of 288.32 .
Molecular Structure Analysis
The InChI code for this compound is1S/C15H17FN4O/c16-13-10-12(11-21)2-3-14(13)19-6-8-20(9-7-19)15-17-4-1-5-18-15/h1-5,10,21H,6-9,11H2
. This provides a detailed description of the molecule’s structure. Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 288.32 .Scientific Research Applications
Metabolic Pathways and Pharmacokinetics
The metabolism of Flumatinib, a molecule structurally related to the compound , was studied in chronic myelogenous leukemia (CML) patients to identify main metabolic pathways. This research highlights the importance of understanding the metabolic fate of such compounds in humans, including processes like N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, which are crucial for optimizing therapeutic efficacy and safety (Gong et al., 2010).
Synthetic Methodologies and Chemical Analysis
Studies on nonaqueous capillary electrophoresis developed methods for the separation of Imatinib mesylate and related substances, highlighting the synthetic challenges and analytical techniques required for quality control in the development of related pharmaceuticals (Ye et al., 2012).
Pharmacological Applications
The synthesis and in vitro antiproliferative activity of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines demonstrate the potential of these compounds as anticancer agents. This underscores the ongoing research into novel therapeutics for the treatment of various cancers (Mallesha et al., 2012).
Antimicrobial Activity
Novel 8-fluoro Norfloxacin derivatives, incorporating pyrimidinyl piperazines, have been synthesized and evaluated for their antibacterial activity against resistant strains of Staphylococcus aureus. This research illustrates the compound's relevance in addressing antibiotic resistance, a major concern in current medical practice (Sunduru et al., 2011).
Herbicide Development
Research into new fluoro intermediates for herbicidal sulfonylureas, including the synthesis of pyrimidine and triazine intermediates, highlights the utility of fluorinated compounds in agriculture. These studies contribute to the development of more effective and selective herbicides for crop protection (Hamprecht et al., 1999).
properties
IUPAC Name |
3-fluoro-N-[3-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylpropyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FN5O3S/c19-16-5-1-4-15(14-16)17(25)20-8-3-13-28(26,27)24-11-9-23(10-12-24)18-21-6-2-7-22-18/h1-2,4-7,14H,3,8-13H2,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEWJTFBDFIPXSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)S(=O)(=O)CCCNC(=O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22FN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.